Cas no 1806033-59-9 (3-(Difluoromethyl)-5-methoxy-2-methyl-4-(trifluoromethyl)pyridine)

• Product Name: 3-(Difluoromethyl)-5-methoxy-2-methyl-4-(trifluoromethyl)pyridine
• CAS No: 1806033-59-9
• MF: C₉H₈F₅NO
• MW: 241.157939910889
• CID: 4896211
• Update Time: 2025-10-28

3-(Difluoromethyl)-5-methoxy-2-methyl-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-methoxy-2-methyl-4-(trifluoromethyl)pyridine

• Inchi： 1S/C9H8F5NO/c1-4-6(8(10)11)7(9(12,13)14)5(16-2)3-15-4/h3,8H,1-2H3
• InChI Key： OBPPSLYKROUEPP-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=NC=C(C=1C(F)(F)F)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: 2.7
• Topological Polar Surface Area: 22.1

Additional information on 3-(Difluoromethyl)-5-methoxy-2-methyl-4-(trifluoromethyl)pyridine

3-(Difluoromethyl)-5-methoxy-2-methyl-4-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound 3-(Difluoromethyl)-5-methoxy-2-methyl-4-(trifluoromethyl)pyridine, identified by the CAS number 1806033-59-9, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This pyridine derivative exhibits unique structural features that contribute to its distinct chemical properties and reactivity. The molecule's structure, characterized by the presence of a difluoromethyl group at position 3, a methoxy group at position 5, a methyl group at position 2, and a trifluoromethyl group at position 4, makes it an intriguing subject for both academic and industrial research.

Recent studies have highlighted the importance of fluorinated pyridine derivatives in drug discovery and agrochemical development. The presence of fluorine atoms in the molecule enhances its lipophilicity and stability, which are critical properties for bioavailability in pharmaceutical applications. The methoxy group at position 5 further contributes to the molecule's electronic properties, making it an attractive candidate for various synthetic transformations. Researchers have explored the use of this compound as an intermediate in the synthesis of more complex molecules with potential therapeutic applications.

The synthesis of 3-(Difluoromethyl)-5-methoxy-2-methyl-4-(trifluoromethyl)pyridine involves a multi-step process that requires precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods and fluorination techniques have enabled more efficient pathways for constructing such complex molecules. For instance, the use of transition metal catalysts has been reported to facilitate the coupling reactions necessary for assembling the pyridine ring with the desired substituents.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting specific enzymes and receptors. The trifluoromethyl group at position 4 is particularly noted for its ability to modulate the molecule's interaction with biological systems. Studies conducted in vitro have demonstrated its potential as an inhibitor of certain kinases, which are key targets in oncology research. Furthermore, its lipophilic nature suggests that it may exhibit favorable pharmacokinetic profiles, making it a viable candidate for further preclinical testing.

The environmental impact of this compound is another area of interest. Given its fluorinated nature, there is a need to assess its biodegradability and potential persistence in the environment. Recent research has emphasized the importance of green chemistry principles in synthesizing such compounds to minimize their ecological footprint. Efforts are underway to develop sustainable synthesis routes that reduce waste and energy consumption while maintaining high product quality.

In conclusion, 3-(Difluoromethyl)-5-methoxy-2-methyl-4-(trifluoromethyl)pyridine represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, enhanced by fluorinated substituents and functional groups, positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to fields ranging from drug discovery to agrochemical innovation.